molecular formula C14H13ClN2O3 B8703587 Methyl 4-(2-chloro-5-methylpyrimidin-4-yl)-2-methoxybenzoate

Methyl 4-(2-chloro-5-methylpyrimidin-4-yl)-2-methoxybenzoate

Cat. No.: B8703587
M. Wt: 292.72 g/mol
InChI Key: QWWXFLQMWDIIHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-(2-chloro-5-methylpyrimidin-4-yl)-2-methoxybenzoate is a useful research compound. Its molecular formula is C14H13ClN2O3 and its molecular weight is 292.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13ClN2O3

Molecular Weight

292.72 g/mol

IUPAC Name

methyl 4-(2-chloro-5-methylpyrimidin-4-yl)-2-methoxybenzoate

InChI

InChI=1S/C14H13ClN2O3/c1-8-7-16-14(15)17-12(8)9-4-5-10(13(18)20-3)11(6-9)19-2/h4-7H,1-3H3

InChI Key

QWWXFLQMWDIIHT-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=C(N=C1C2=CC(=C(C=C2)C(=O)OC)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,4-dichloro-5-methylpyrimidine (244 mg, 1.5 mmol) and methyl 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (210 mg, 1.0 mmol) in toluene (3 mL) were added n-propanol (1 mL), aqueous sodium bicarbonate (2 M, 1.5 μL) and tetrakis(triphenylphosphine)palladium[0] (116 mg, 0.1 mmol). The reaction was heated at 110° C. for 40 h, then partitioned between ethyl acetate and saturated aqueous sodium bicarbonate. The aqueous layer was extracted twice further with ethyl acetate and the combined organic fractions were washed with water, brine then dried (sodium sulfate), filtered and concentrated. Silica gel chromatography using 30-60% ethyl acetate/petroleum spirit as eluent provided methyl 4-(2-chloro-5-methylpyrimidin-4-yl)-2-methoxybenzoate as a cream solid (165 mg, 56%); LC-ESI-MS (method B): rt 6.2 min.; m/z 293.3/295.3 [M+H]+.
Quantity
244 mg
Type
reactant
Reaction Step One
Quantity
210 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
1.5 μL
Type
reactant
Reaction Step One
[Compound]
Name
tetrakis(triphenylphosphine)palladium[0]
Quantity
116 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

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